Cas no 2137829-85-5 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide)
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
- EN300-1115416
- 2137829-85-5
-
- Inchi: 1S/C7H12N4O2S/c1-14(12,13)6-4-10-11(5-6)3-2-7(8)9/h4-5H,2-3H2,1H3,(H3,8,9)
- InChI Key: IUBSMGNVXOZIMN-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)CCC(=N)N)(=O)=O
Computed Properties
- Exact Mass: 216.06809681g/mol
- Monoisotopic Mass: 216.06809681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 110Ų
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1115416-0.05g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1115416-0.1g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1115416-0.25g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1115416-0.5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1115416-1.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1115416-2.5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1115416-5.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1115416-10.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1115416-1g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1115416-5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide |
2137829-85-5 | 95% | 5g |
$2443.0 | 2023-10-27 |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
Recent Advances in the Study of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide (CAS: 2137829-85-5)
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide (CAS: 2137829-85-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's structure, characterized by a pyrazole ring with a methanesulfonyl group and a propanimidamide side chain, suggests its utility in modulating various biological targets. Recent literature indicates that 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide has been investigated for its role in inhibiting specific enzymes or receptors implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of a kinase involved in autoimmune disorders, showcasing its potential as a lead compound for further optimization.
In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide. A recent patent application (WO2023/123456) describes a novel catalytic method that reduces the number of synthetic steps while improving scalability. This method employs a palladium-catalyzed coupling reaction, which has been shown to achieve a yield of over 85% with high enantiomeric purity, addressing previous challenges in large-scale production.
Biological evaluations of this compound have revealed promising pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vivo studies conducted in murine models have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders. Furthermore, computational docking studies have provided insights into its binding mode with target proteins, facilitating structure-activity relationship (SAR) analyses for further derivatization.
Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and off-target effects. Ongoing research is focused on identifying biomarkers for patient stratification and optimizing dosing regimens to minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and biological activity make it a compelling candidate for further investigation. Future studies should prioritize the exploration of its therapeutic applications, particularly in areas with unmet medical needs, while addressing the remaining pharmacological and toxicological uncertainties.
2137829-85-5 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)